5-(Bromomethyl)-2-chloro-3-fluoropyridine
Cat. No. B8782522
M. Wt: 224.46 g/mol
InChI Key: JIHHGLWJEUIQOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09328068B2
Procedure details
2-chloro-3-fluoro-5-methylpyridine in an amount of 4.00 g (27.6 mmol) was dissolved in 80 mL of carbon tetrachloride, following which 7.37 g (41.4 mmol) of N-bromosuccinimide and 20 mg of benzoyl peroxide were added and the mixture was refluxed overnight under heating. Following reaction completion, the reaction mixture was returned to room temperature, concentrated under reduced pressure, and purified by silica gel column chromatography (hexane/ethyl acetate=19:1), giving 3.06 g of 5-(bromomethyl)-2-chloro-3-fluoropyridine (yield, 51%).
Yield
51%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([F:8])=[CH:6][C:5]([CH3:9])=[CH:4][N:3]=1.[Br:10]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:10][CH2:9][C:5]1[CH:6]=[C:7]([F:8])[C:2]([Cl:1])=[N:3][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC=C(C=C1F)C
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Name
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Quantity
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80 mL
|
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Type
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solvent
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Smiles
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C(Cl)(Cl)(Cl)Cl
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Step Two
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Name
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Quantity
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7.37 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Step Three
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Name
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Quantity
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20 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was refluxed overnight
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Duration
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8 (± 8) h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under heating
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CUSTOM
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Type
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CUSTOM
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|
Details
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reaction completion
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CUSTOM
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Type
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CUSTOM
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|
Details
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was returned to room temperature
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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purified by silica gel column chromatography (hexane/ethyl acetate=19:1)
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Outcomes
Product
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Name
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|
|
Type
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product
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|
Smiles
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BrCC=1C=C(C(=NC1)Cl)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.06 g | |
| YIELD: PERCENTYIELD | 51% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
